Tellurium-122

• IUPAC Name: tellurium-122
• InChI: InChI=1S/Te/i1-6
• InChI Key: PORWMNRCUJJQNO-VENIDDJXSA-N
• Canonical SMILES: [Te]
• Isomeric SMILES: [122Te]
• Molecular Formula: Te
• Molecular Weight: 121.90304 g/mol
• CAS No.: 14390-71-7

Description

Tellurium-122 ( 122 Te) is a stable, non-radioactive isotope with a natural abundance of 2.55% . It is characterized by an atomic mass of 121.9030439 Da, with 52 protons and 70 neutrons in its nucleus . This isotope is a vital starting material for the production of radioisotopes for medical and life science research, most notably Iodine-122 and Iodine-123 . Iodine-123 is a key radionuclide used in gamma imaging, particularly for thyroid studies . The primary value of this compound for researchers lies in its role as a target material in cyclotrons or other irradiation facilities to generate these medically significant isotopes . It is commercially available in high-purity forms such as metal powder ( 122 Te) and oxide ( 122 TeO 2 ) to suit various experimental setups . Furthermore, the this compound isotope is itself a subject of geochemical and environmental research, where it is used as a tracer to study redox-driven cycling and immobilization processes in the environment . This product is intended for Research Use Only (RUO). It is strictly not for diagnostic or therapeutic use in humans, nor for personal use.

Nuclear Structure and Spectroscopy of Tellurium 122

Experimental Investigations of Excited Nuclear States and Level Schemes

The excited states and level schemes of ¹²²Te have been extensively investigated through various experimental techniques, primarily focusing on in-beam gamma-ray spectroscopy. These studies have revealed a complex interplay of vibrational and rotational structures, as well as the presence of non-collective states.

In-beam Gamma-Ray Coincidence Spectroscopy Studies of Low-Lying States

In-beam gamma-ray coincidence spectroscopy is a powerful technique used to study the properties of excited nuclear states. This method involves detecting gamma rays emitted from a nucleus almost instantaneously after its formation in a nuclear reaction.

A common method to populate the excited states of ¹²²Te is through alpha-induced fusion-evaporation reactions. jkps.or.kr In this type of reaction, a target material is bombarded with a beam of alpha particles (⁴He nuclei). For the production of ¹²²Te, an enriched tin-120 (B83160) (¹²⁰Sn) target is often used. bac-lac.gc.ca The alpha particle fuses with the target nucleus, forming a highly excited compound nucleus, which then de-excites by evaporating particles, primarily neutrons.

The specific reaction ¹²⁰Sn(α,2n)¹²²Te involves the fusion of an alpha particle with a ¹²⁰Sn nucleus, followed by the emission of two neutrons, resulting in the formation of a ¹²²Te nucleus in an excited state. researchgate.net Other alpha-induced reactions on natural tin targets, such as natSn(α,2nγ), have also been utilized to populate low-lying states in various tellurium isotopes, including ¹²²Te. jkps.or.krresearchgate.net The cross-sections for reactions like ¹²²Te(α,n)¹²⁵Xe are also of interest for astrophysical studies. epj-conferences.orgepj-conferences.org

Excitation functions, which describe how the cross-section (or probability) of a particular reaction channel varies with the energy of the incident beam, are crucial for optimizing the production of the desired nucleus and for understanding the reaction mechanism. researchgate.net By measuring the yield of specific gamma rays as a function of the alpha particle beam energy, researchers can identify the optimal energy for populating the states of interest in ¹²²Te. bac-lac.gc.ca These measurements also help in assigning gamma rays to specific isotopes produced in the reaction. researchgate.net

Gamma-gamma (γ-γ) coincidence measurements are fundamental to constructing a detailed level scheme of a nucleus. researchgate.netarxiv.org This technique involves the simultaneous detection of two gamma rays. If two gamma rays are in coincidence, it implies they are part of the same decay cascade. By analyzing these coincidence relationships, researchers can establish the sequence of transitions and the energy levels they connect. science.gov For ¹²²Te, γ-γ coincidence experiments have been instrumental in building and extending its level scheme, confirming the placement of known transitions and identifying new ones. jkps.or.krresearchgate.net The use of high-resolution germanium detectors is essential for resolving the complex gamma-ray spectra. bac-lac.gc.ca

The analysis of γ-γ coincidence data allows for the construction of a level scheme, which is a diagram that shows the excited states of a nucleus, their energies, spins, and parities, and the gamma transitions that connect them. The level scheme of ¹²²Te has been established up to high spin states, revealing a ground-state band and several side bands. researchgate.netresearchgate.net

Excitation Energy (keV)	Spin and Parity (Jπ)
564.1	2+
1181	4+
1751	6+
2670	8+

This table presents the energies and spin-parities of the low-lying states in the ground-state band of ¹²²Te, as observed in several studies. jkps.or.kr

The angular distribution of the emitted gamma rays provides information about the multipolarity of the transition and the spin of the involved nuclear states. aps.org By measuring the intensity of a gamma ray at different angles relative to the beam direction, a characteristic angular distribution pattern is obtained. bac-lac.gc.ca This pattern is different for dipole (ΔI=1) and quadrupole (ΔI=2) transitions. For ¹²²Te, angular distribution measurements have been used to assign or confirm the spins of various excited states and to determine the multipole mixing ratios of the gamma transitions. researchgate.net

Characterization of High-Spin States in Tellurium-122

The study of high-spin states in ¹²²Te provides insights into the behavior of the nucleus under extreme rotational stress. These states are typically populated using heavy-ion fusion-evaporation reactions, such as ¹¹⁶Cd(¹¹B, p4n)¹²²Te and ⁸²Se(⁴⁸Ca, α4n)¹²²Te, which can impart a large amount of angular momentum to the nucleus. researchgate.netresearchgate.net

Experiments using multi-detector arrays like Gammasphere have enabled the extension of the ¹²²Te level scheme to significantly higher spins, approaching I=50. researchgate.net These studies have revealed the presence of collective high-spin bands and have identified maximally aligned states. researchgate.netresearchgate.net The analysis of these high-spin structures helps in understanding phenomena such as band termination and the transition from vibrational to rotational behavior. researchgate.net In even-mass tellurium isotopes, including ¹²²Te, the yrast Iπ=16+ states have been interpreted as noncollective oblate states. researchgate.net

Population Mechanisms via Heavy-Ion Induced Reactions (e.g., ¹¹⁶Cd(¹¹B, p4n)¹²²Te)

Heavy-ion induced fusion-evaporation reactions are a powerful tool for populating high-spin states in atomic nuclei. In the case of ¹²²Te, medium-spin states have been successfully populated using the reaction ¹¹⁶Cd(¹¹B, p4n)¹²²Te, where a beam of Boron-11 (¹¹B) at an energy of 65 MeV bombards a Cadmium-116 (¹¹⁶Cd) target. researcher.liferesearchgate.netscispace.com This reaction leads to the formation of a compound nucleus which then evaporates a proton and four neutrons to produce ¹²²Te in an excited state. The subsequent de-excitation through the emission of gamma rays (γ-rays) provides crucial information about the nuclear structure.

Another reaction used to study high-spin states in ¹²²Te is ⁸²Se(⁴⁸Ca, α4n)¹²²Te, where a beam of Calcium-48 (⁴⁸Ca) at 200 MeV was used to bombard a Selenium-82 (⁸²Se) target. researchgate.netsympnp.orgresearchgate.net The analysis of γ-γ coincidences from these experiments, often employing sophisticated detector arrays like the Indian National Gamma Array (INGA) and Gammasphere, allows for the construction and extension of the nuclear level scheme. researcher.liferesearchgate.netsympnp.org

Extension of Existing Level Schemes to Higher Spin Values

Through the analysis of data from heavy-ion induced reactions, the previously known level scheme of ¹²²Te has been significantly extended. researcher.liferesearchgate.net For instance, studies using the ¹¹⁶Cd(¹¹B, p4n)¹²²Te reaction have extended the level scheme up to a spin of approximately 23ħ. researcher.liferesearchgate.net Similarly, the ⁸²Se(⁴⁸Ca, α4n)¹²²Te reaction has allowed for the extension of the level scheme to considerably higher spin values. researchgate.netresearchgate.net These extensions are crucial for observing the evolution of nuclear structure with increasing angular momentum and for identifying specific high-spin phenomena. The partial level scheme of ¹²²Te has been enriched with the addition of numerous new transitions and the identification of new structures. researchgate.net

Identification and Spectroscopic Analysis of Maximally Aligned States

A significant finding in the high-spin spectroscopy of ¹²²Te is the observation of maximally aligned states. researcher.liferesearchgate.net In one study, the maximally aligned state at spin 22+ was identified. researcher.liferesearchgate.net These non-collective oblate states are formed by the alignment of the angular momenta of individual nucleons in the valence space. sympnp.org For even-mass Te isotopes, yrast Iπ=16+ states have been interpreted as favored noncollective oblate states based on the fully aligned π[(g₇/₂)₂]₆+ ⊗ ν[(h₁₁/₂)₂]₁₀+ configuration. researchgate.net The identification and analysis of these states, along with other high-energy transitions feeding into them, provide a stringent test for nuclear shell model calculations and offer insights into the single-particle configurations that dominate at high angular momentum. researcher.liferesearchgate.net

Examination of Coexisting Nuclear Structures

The Tellurium isotopes, with two protons outside the Z=50 closed shell, are known to exhibit a complex interplay of different nuclear structures. gsi.degsi.de This includes the coexistence of collective vibrational modes, single-particle excitations, and intruder states. gsi.dearxiv.org The study of ¹²²Te provides a valuable case for examining these coexisting structures.

Collective Excitation Features

At low excitation energies, the level structure of even-A ¹¹⁸⁻¹²²Te nuclei shows characteristics of a vibrational nucleus. researchgate.net This is evidenced by the presence of a 0+, 2+, 4+ triplet of two-phonon states at roughly twice the energy of the first 2+ one-phonon state. researchgate.net However, as one moves away from the mid-shell, anharmonicities are expected to grow. gsi.de Studies using the interacting boson model (IBM) have been employed to describe the collective properties of Te isotopes, with ¹²²⁻¹³⁰Te showing characteristics of U(5) symmetry, which corresponds to a vibrational nucleus. nano-ntp.com Furthermore, inelastic scattering experiments with alpha particles have excited collective one-phonon quadrupole and octupole states, as well as two-phonon states, allowing for the determination of deformation parameters. nasa.gov

Single-Particle and Particle-Hole Intruder Configurations

Alongside collective excitations, single-particle and particle-hole intruder configurations play a crucial role in the structure of ¹²²Te. gsi.degsi.de Intruder states, which involve the excitation of particles from the major shell below into the valence shell, can lead to the coexistence of different shapes within the nucleus. arxiv.org In the Te isotopes, these are often 4p-2h (four-particle, two-hole) configurations. gsi.de While intruder bands have been clearly identified in lighter Te isotopes like ¹²⁰Te, the situation in ¹²²Te is more complex due to the strong mixing between intruder configurations and other collective and two-quasiparticle states. gsi.degsi.de Theoretical calculations using the interacting boson model with intruder-state mixing have been successful in describing the energies of low-lying levels in ¹²²Te. researchgate.net

Theoretical Nuclear Models Applied to this compound

The Interacting Boson Model (IBM) is a powerful theoretical tool for describing the collective excitations in medium and heavy mass nuclei. scialert.net It simplifies the complex interactions between nucleons by treating pairs of protons and neutrons as bosons. The model has two main versions: IBM-1, which does not distinguish between proton and neutron bosons, and IBM-2, which treats them as distinct entities. researchgate.netinternationalscholarsjournals.com

Interacting Boson Model (IBM) Framework

The IBM framework provides a unified description of various nuclear collective modes, including vibrational, rotational, and gamma-unstable nuclei, which correspond to the U(5), SU(3), and O(6) dynamical symmetries of the model, respectively. nano-ntp.com The tellurium isotopes are particularly interesting as they are considered to be in a transitional region between the U(5) vibrational and O(6) gamma-unstable limits. researchgate.netinternationalscholarsjournals.com

Both IBM-1 and IBM-2 have been extensively applied to the even-even tellurium isotopes, including ¹²²Te, to investigate their low-lying energy levels and electromagnetic properties. researchgate.netuj.edu.pl The IBM-1 model, in its simplicity, provides a good starting point for understanding the collective structure. kipt.kharkov.uatlabs.ac.za However, the IBM-2 model, by explicitly including proton and neutron degrees of freedom, offers a more microscopic and detailed description. internationalscholarsjournals.comtenmak.gov.tr Studies have shown that the energy states obtained from IBM-2 calculations are in good agreement with experimental data for even-even Te isotopes. uj.edu.pl The low-lying collective states in these nuclei are described by a system of interacting s-bosons (with angular momentum L=0) and d-bosons (with L=2). scialert.net

A primary application of the IBM is the calculation of nuclear energy levels and the reduced electric quadrupole transition probabilities, B(E2). researchgate.nettlabs.ac.za These calculations are performed by diagonalizing the IBM Hamiltonian. researchgate.net For the even-even tellurium isotopes, including ¹²²Te, the calculated positive parity low-spin state energy spectra show good agreement with experimental data. tenmak.gov.tracademicjournals.org The B(E2) values, which are a sensitive measure of the collective nature of nuclear transitions, have also been calculated. tlabs.ac.zaresearchgate.net Theoretical B(E2) values for transitions within the ground state band generally agree well with experimental findings. tlabs.ac.zatenmak.gov.tr

Below is a table showcasing a comparison of experimental and IBM-1 calculated B(E2) values for transitions in ¹²²Te.

Transition	Experimental B(E2) (e²b²)	IBM-1 Calculated B(E2) (e²b²)
2⁺₁ → 0⁺₁	0.530(15)	0.530
4⁺₁ → 2⁺₁	0.81(6)	0.908
6⁺₁ → 4⁺₁	0.93(14)	1.139
8⁺₁ → 6⁺₁	1.03(21)	1.226
2⁺₂ → 0⁺₁	0.0031(5)	0.000
2⁺₂ → 2⁺₁	0.098(15)	0.820
0⁺₂ → 2⁺₁	0.040(6)	0.697

This table presents a selection of B(E2) values for comparison purposes. The experimental values are taken from published data, and the IBM-1 calculations are based on model parameters fitted to experimental data.

The IBM framework also allows for the prediction of E2/M1 mixing ratios (δ) for gamma-ray transitions, particularly those connecting mixed-symmetry states to fully symmetric states. researchgate.nettenmak.gov.tr Mixed-symmetry states are excitations where the proton and neutron bosons oscillate out of phase. The lowest-lying mixed-symmetry state in vibrational nuclei is predicted to be a 2⁺ state. gsi.de The M1 transition strength between the 2⁺ mixed-symmetry state and the 2⁺ one-phonon symmetric state is a key signature. gsi.de For ¹²²Te, calculations of E2/M1 mixing ratios have been performed, and the small values obtained for transitions from mixed-symmetry states to fully symmetric states support the prediction of strong M1 transitions between these states. uobaghdad.edu.iq

The following table displays a sample of calculated E2/M1 mixing ratios for selected transitions in ¹²²Te.

Transition	IBM-1 Calculated δ(E2/M1)
2⁺₂ → 2⁺₁	-0.19
3⁺₁ → 2⁺₁	0.00
4⁺₂ → 4⁺₁	-0.27
2⁺₃ → 2⁺₁	9.28

Note: The calculated mixing ratios are sensitive to the parameters of the IBM Hamiltonian. tenmak.gov.tr

Within the IBM-2 framework, the concept of F-spin is introduced to classify the symmetry of states with respect to the interchange of proton and neutron bosons. internationalscholarsjournals.comtenmak.gov.tr States with maximum F-spin are fully symmetric and correspond to the states described by IBM-1. tenmak.gov.tr States with F-spin less than the maximum value are referred to as mixed-symmetry states. gsi.de The F-spin formalism provides a way to project the operators of the more general IBM-2 onto the simpler IBM-1 model space. tenmak.gov.tracademicjournals.org This projection is crucial for relating the parameters of the two models and for understanding the nature of the calculated energy levels and transitions. internationalscholarsjournals.comtenmak.gov.tr

Dynamic Deformation Model Approaches

The Dynamic Deformation Model (DDM) is a theoretical framework used to understand the collective motion in atomic nuclei, spanning spherical, transitional, and deformed shapes. primescholars.com This model is developed from the Paring Plus Quadrupole (PPQ) model and aims to provide a microscopic theory of collective motion without the need for fitting parameters for a specific nucleus. primescholars.com

The DDM has been applied to study the collective energy levels of tellurium isotopes, including ¹²²Te, as part of a broader investigation that also covers xenon, barium, and selenium isotopes. primescholars.comsemanticscholar.org In these studies, the collective Hamiltonian is derived microscopically from a Nilsson-type single-particle model plus pairing forces. primescholars.com The potential energy is calculated, and the kinetic energy function is quantized. primescholars.com The collective Schrödinger equation is then solved numerically to obtain the calculated energy levels. primescholars.com

For tellurium isotopes, the calculated collective energy levels were obtained by varying the neutron number (N) over the range of 64 to 80, which includes ¹²²Te (N=70). primescholars.com Comparisons between the DDM-calculated level energies and experimental data help to understand the nuclear structure. primescholars.com For instance, discrepancies at higher neutron numbers can indicate the increasing importance of non-collective quasi-particle excitations as the neutron number approaches the magic number N=82. primescholars.com

Nuclear Shell Model Calculations and Associated Uncertainties

The nuclear shell model is a fundamental microscopic approach for describing the structure of atomic nuclei. arxiv.orgmdpi.com It treats the nucleus as a quantum many-body system where nucleons (protons and neutrons) occupy quantized energy levels, or shells, within a potential well. arxiv.org For the tellurium isotopes, shell model interpretations often consider a simple structure involving neutron configurations in the s1/2-d3/2-h11/2 subshell. publish.csiro.au

Recent advances have enabled large-scale shell-model calculations, diagonalizing matrices in vast determinantal spaces. arxiv.org These calculations rely on effective nucleon-nucleon interactions, which can include two- and three-body contributions derived from realistic potentials. arxiv.orgaps.org The shell model has proven capable of describing a wide range of nuclear dynamics, from single-particle phenomena to collective behavior. arxiv.org

However, these calculations are subject to uncertainties. cern.ch Theoretical uncertainties in predicted observables, such as cross-sections, arise from model approximations, truncation of the parameter space, and the tuning of model parameters. cern.ch Quantifying these nuclear modeling uncertainties is crucial for interpreting experimental results, particularly in fields like dark matter searches that use tellurium dioxide (TeO₂) as a target material. cern.ch Studies have shown that uncertainties in nuclear shell models for tellurium isotopes can be significant, sometimes exceeding 100% for certain calculated couplings. cern.ch These uncertainties stem from the choice of model spaces and the nuclear Hamiltonians used in the calculations. mdpi.com The sensitivity of calculated results to these choices highlights the ongoing challenges and areas of development in understanding nuclear structure from first principles. mdpi.comaps.org

Nuclear Reactions Involving Tellurium 122

Neutron-Induced Nuclear Reactions

Thermal Neutron Capture Cross Sections of Tellurium-122

When the stable isotope this compound interacts with thermal neutrons, it undergoes a neutron capture reaction, denoted as ¹²²Te(n,γ)¹²³Te, which produces the isotope Tellurium-123. aps.org The probability of this reaction is a fundamental quantity in nuclear physics with significant implications for various applications. escholarship.org New values for the thermal neutron capture cross sections for several tellurium isotopes, including ¹²²Te, have been determined based on a combination of new partial γ-ray cross sections from experiments on natural tellurium targets and γ-ray intensities per capture for individual isotopes. aps.orgescholarship.orgiaea.org

The thermal neutron capture cross section for ¹²²Te has been reported with improved accuracy in recent studies. aps.orgaps.org These precise values are crucial for evaluating numerous experiments and for various applications. escholarship.org The measurements often involve techniques where the total neutron capture cross sections are derived from absolute γ-ray intensities and elemental partial γ-ray production cross sections. escholarship.org

For astrophysical applications, particularly the s-process (slow neutron capture) of nucleosynthesis, the Maxwellian-averaged cross section (MACS) is of great importance. aps.orgarxiv.org The MACS for ¹²²Te at a thermal energy of kT = 30 keV has been a subject of study, as the ¹²²Te(n,γ) reaction plays a role in the production of s-only isotopes. arxiv.orgresearchgate.net An enhanced MACS for ¹²²Te has been noted to affect the calculated abundance of this isotope in stellar models. researchgate.net

Fast Neutron Reaction Studies

The interaction of high-energy (fast) neutrons with this compound initiates several types of nuclear reactions, prominently including the (n,p) and (n,2n) reactions. These studies are essential for improving nuclear data libraries used in various technological and scientific fields. tandfonline.comtandfonline.com

The ¹²²Te(n,p)¹²²Sb reaction involves a this compound nucleus capturing a neutron and subsequently emitting a proton, transmuting into Antimony-122. tandfonline.comresearchgate.net The cross section for this reaction has been measured at neutron energies around 14 MeV. tandfonline.comtandfonline.com Evaluations of this cross-section data show that some nuclear data libraries, like JENDL-4.0, deviate from experimental measurements at 14 MeV, while other evaluations are in better agreement. tandfonline.comtandfonline.com Experimental values for the ¹²²Te(n,p)¹²²Sb reaction cross section have been reported at neutron energies in the range of 13.4 to 14.9 MeV. tandfonline.comiaea.org

Table 1: Experimental Cross Section for the ¹²²Te(n,p)¹²²Sb Reaction

Neutron Energy (MeV)	Cross Section (mb)
~14	7.8 ± 0.6

Note: This table presents a representative value from experimental measurements.

The ¹²²Te(n,2n) reaction results in the ejection of two neutrons, producing Tellurium-121. This product can exist in its ground state (¹²¹ᵍTe) or a metastable isomeric state (¹²¹ᵐTe). researchgate.netresearchgate.net The cross sections for both the ¹²²Te(n,2n)¹²¹ᵐTe and ¹²²Te(n,2n)¹²¹ᵍTe reactions have been measured in the neutron energy range from approximately 13 to 15 MeV. researchgate.netresearchgate.netsemanticscholar.org

Previous measurements of these cross sections around 14 MeV have shown discrepancies, differing by as much as a factor of 1.5. researchgate.net More recent experiments have provided new data with smaller uncertainties. researchgate.net The experimental data for the ¹²²Te(n,2n)¹²¹ᵍTe reaction cross-section can be grouped into two bands that differ by about 50% in the 13 to 15 MeV range. researchgate.net

Table 2: Measured Cross Sections for ¹²²Te(n,2n) Reactions near 14-15 MeV

Reaction	Peak Cross Section (mb)
¹²²Te(n,2n)¹²¹ᵐTe	~800
¹²²Te(n,2n)¹²¹ᵍTe	~1000

Note: These are approximate peak values observed in experimental data.

The primary experimental method for determining the cross sections of these fast neutron reactions is the activation technique combined with off-line gamma-ray spectrometry. researchgate.netresearchgate.netresearchgate.net In this method, a sample, which can be of natural isotopic composition or enriched, is irradiated with fast neutrons. researchgate.netnd.edu The neutron beams are often produced via reactions like ³H(d,n)⁴He. researchgate.netresearchgate.net

Following irradiation, the sample becomes radioactive. nd.edu The characteristic gamma rays emitted from the decay of the reaction products (e.g., ¹²¹ᵐTe, ¹²¹ᵍTe) are then measured using a high-resolution spectrometer, typically a High-Purity Germanium (HPGe) detector. researchgate.netresearchgate.netmit.edu By analyzing the gamma-ray spectrum, the activity of the produced isotopes can be determined, from which the reaction cross section is calculated. nd.eduphysics.uz.ua This off-line analysis allows for precise identification and quantification of the reaction products. researchgate.netresearchgate.net

Alpha-Induced Nuclear Reactions

Alpha-induced reactions on this compound are investigated primarily to understand nuclear structure and for their relevance to the astrophysical γ-process (or p-process), which is responsible for creating heavy, proton-rich nuclei. epj-conferences.orgepj-conferences.orgresearchgate.net The theoretical calculations for these reactions are highly sensitive to the alpha-nucleus optical potential, making experimental data crucial for refining models. epj-conferences.orgepj-conferences.org

The ¹²²Te(α,n)¹²⁵Xe reaction has been studied by measuring its cross section using the activation method. epj-conferences.orgarxiv.orgcern.ch In these experiments, natural tellurium targets are irradiated with an alpha beam, and the decay of the resulting radioactive Xenon-125 product is measured to determine the reaction cross section. epj-conferences.orgarxiv.org These measurements are performed at energies close to the reaction threshold. epj-conferences.orgepj-conferences.org The data obtained are then compared with statistical model calculations from codes like TALYS to test and improve theoretical models of the alpha-nucleus interaction. epj-conferences.orgarxiv.org

Another significant reaction channel is the alpha capture reaction, ¹²²Te(α,γ)¹²⁶Xe. This reaction is particularly important for the astrophysical p-process. oup.comwecmelive.comepj-conferences.org Measuring its cross section is challenging due to low yields, but the data are vital for constraining theoretical models used in nucleosynthesis network calculations. epj-conferences.org

Table 3: Investigated Alpha-Induced Reactions on this compound

Reaction	Product Nucleus	Significance
¹²²Te(α,n)¹²⁵Xe	Xenon-125	Testing alpha-nucleus optical potentials
¹²²Te(α,γ)¹²⁶Xe	Xenon-126	Astrophysical p-process

Note: This table summarizes the key alpha-induced reactions and their primary areas of scientific interest.

(α,n) Reaction Cross Section Measurements for Astrophysical Contexts (e.g., 122Te(α,n)125Xe)

Photonuclear Reactions

Photonuclear reactions, particularly in the energy range of the Giant Dipole Resonance (GDR), are essential for understanding collective excitations in nuclei. physics.uz.uabitp.kiev.ua The ¹²²Te(γ,n)¹²¹Te reaction, where a this compound nucleus absorbs a gamma-ray (photon) and ejects a neutron, has been studied experimentally to determine its cross section. physics.uz.uabitp.kiev.uaiaea.org

These experiments are often performed using a bremsstrahlung γ-beam from a microtron accelerator. physics.uz.ua The yield of the reaction product, ¹²¹Te, is measured at various maximum gamma-ray energies (typically from 10-18 MeV) using the activation method. physics.uz.ua The induced gamma activity of the ¹²¹Te product is recorded with a spectrometer to determine the reaction yield, from which the cross-section can be calculated. physics.uz.ua The experimental cross-section for the ¹²²Te(γ,n)¹²¹Te reaction shows a single-humped shape characteristic of the GDR, with a maximum value at an energy of approximately 15.3 MeV. physics.uz.ua The shape of this resonance can be approximated by a Lorentz curve, and its parameters provide key insights into the nuclear structure. physics.uz.ua

Table 2: Lorentz Parameters for the ¹²²Te(γ,n)¹²¹Te Reaction Cross Section

This table presents the parameters of the Lorentz curve fitted to the experimental cross-section data for the ¹²²Te(γ,n)¹²¹Te reaction.

Parameter	Description	Value
σ₀ (mb)	Peak Cross Section	274.1 ± 2.1
E₀ (MeV)	Resonance Energy	15.27 ± 0.10
Γ₀ (MeV)	Full Width at Half Maximum	4.76 ± 0.08
Data sourced from a 2021 study by V. M. Mazur, et al. physics.uz.ua

(γ,n) Reaction Cross Section Investigations (e.g., 122Te(γ,n)121Te)

Deuteron-Induced Nuclear Reactions

Deuteron-induced reactions on this compound are a significant pathway for producing medically important radionuclides, most notably Iodine-123 (¹²³I). tandfonline.comnasa.govosti.gov The ¹²²Te(d,n)¹²³I reaction is of particular interest for institutions with small or medium-energy cyclotrons. tandfonline.compsu.edu This reaction provides an alternative to proton-induced reactions on other tellurium or xenon isotopes. osti.govresearchgate.net

The production of ¹²³I via the ¹²²Te(d,n)¹²³I process has been studied extensively, with measurements of the reaction's excitation functions and thick target yields. osti.govresearchgate.net Research indicates that the optimal energy range for this reaction is a deuteron (B1233211) energy (Ed) of 14 down to 8 MeV. osti.govresearchgate.net In this range, the theoretical thick target yield is 1.7 mCi/µAh. osti.govresearchgate.net However, the practical yield on a compact cyclotron with a lower on-target energy of 12.7 MeV is about 0.5 mCi/µAh. osti.govresearchgate.net While the ¹²²Te(d,n) reaction is considered most suitable regarding the low level of the problematic ¹²⁴I impurity (around 0.08%), it does produce a notable amount of ¹³⁰I (about 1.50%). osti.govresearchgate.net

Table 2: Production Yields for the ¹²²Te(d,n)¹²³I Reaction

Parameter	Energy Range (Deuteron)	Value
Optimal Production Energy	14 → 8 MeV	-
Theoretical Thick Target Yield	14 → 8 MeV	1.7 mCi/µAh
Practical Yield (Compact Cyclotron)	12.7 MeV (on-target)	0.5 mCi/µAh

Source: osti.govresearchgate.net

Table 3: Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	99450
Iodine-123	24962
Tellurium-121	99516
Iodine-124	99424
Iodine-130	100000
Tellurium	5460510
Deuteron	141060

Tellurium 122 in Stellar Nucleosynthesis and Astrophysical Processes

Role in Heavy Element Formation Pathways

Tellurium-122, like all stable isotopes, owes its existence to the complex nuclear reactions occurring within stars over cosmic timescales. Its abundance in the solar system is a direct consequence of specific nucleosynthetic processes. The unique position of this compound, alongside its neighboring isotopes, makes it an invaluable probe for understanding the mechanisms of heavy element formation. Tellurium is the only element that possesses three isotopes—¹²²Te, ¹²³Te, and ¹²⁴Te—that are almost exclusively synthesized by the slow neutron-capture process (s-process). iaea.orgiaea.org This characteristic allows for rigorous testing of theoretical models of stellar nucleosynthesis. iaea.orgiaea.orgaps.org

Significance in s-process Nucleosynthesis

The primary mechanism for the production of this compound is the slow neutron-capture process, or s-process. iaea.org This process occurs in the late stages of a star's life, particularly in Asymptotic Giant Branch (AGB) stars, where a relatively low flux of neutrons is captured by pre-existing seed nuclei, primarily from the iron group. iaea.org In the s-process, neutron captures occur on a timescale that is slow compared to the beta-decay timescale of the newly formed unstable isotopes. This allows unstable nuclei to decay into stable ones before another neutron is captured, creating a path of synthesis that follows the valley of beta stability. iaea.org

This compound is classified as an "s-only" isotope because it is shielded from the rapid neutron-capture process (r-process) by its stable isobar, Tin-122 (¹²²Sn). iaea.orgosti.gov This shielding means that its observed solar abundance is almost entirely attributable to the s-process. iaea.org

The classical model of the s-process predicts that for a set of s-only isotopes in a given elemental chain, the product of the Maxwellian-averaged neutron capture cross-section (σ) and the solar abundance (N) should be nearly constant (σN ≈ constant). iaea.org The trio of s-only isotopes, ¹²²Te, ¹²³Te, and ¹²⁴Te, provides a unique laboratory for testing this fundamental prediction. aps.org High-precision measurements of the neutron capture cross-sections for these isotopes have confirmed the σN ≈ constant relationship to within about 1%, providing strong validation for the local approximation of the s-process model in this mass region. iaea.org While some studies initially suggested a minor contribution from the p-process to the abundance of ¹²²Te, subsequent analyses with more refined abundance data indicate that such contributions are likely negligible. iaea.orgaps.org

Participation in the p-process (Gamma-Process) of Stellar Nucleosynthesis

While predominantly an s-process product, this compound also serves as a seed nucleus for the proton-rich process, or p-process (also known as the gamma-process). The p-process is responsible for the synthesis of a small group of about 35 proton-rich, heavy isotopes that cannot be formed by either the s- or r-process. epj-conferences.orgresearchgate.net This process is thought to occur in the explosively hot outer layers of a Type II supernova, where intense photon radiation (gamma rays) strips neutrons, protons, and alpha particles from pre-existing s- and r-process seed nuclei in a series of photodisintegration reactions, such as (γ,n), (γ,p), and (γ,α). epj-conferences.orgresearchgate.net In this environment, ¹²²Te can be transformed into lighter, more proton-rich nuclei.

To accurately model the p-process and predict the final abundances of the p-nuclei, astrophysicists rely on extensive reaction network calculations. researchgate.netepj-conferences.orgcern.ch These networks are incredibly complex, incorporating approximately 20,000 nuclear reactions involving over 2,000 different, mostly unstable, nuclei. researchgate.netepj-conferences.org The rates of these reactions, particularly at the relevant astrophysical energies, are crucial inputs for the models.

Software packages like TALYS are employed to simulate these reactions and calculate the necessary cross-sections. arxiv.orgulb.ac.be Within these networks, reactions involving this compound, such as the alpha-capture reaction ¹²²Te(α,n)¹²⁵Xe, are included to map the flow of nucleosynthesis. epj-conferences.orgarxiv.org The accuracy of the entire network's predictions depends heavily on the reliability of the input rates for thousands of individual reactions.

A significant source of uncertainty in p-process network calculations comes from the theoretical models used to determine reaction cross-sections, especially for reactions involving alpha particles. researchgate.netepj-conferences.orgarxiv.org The calculated rates for these reactions are highly sensitive to a parameter known as the alpha-nucleus optical model potential (AOMP), which describes the interaction between an alpha particle and a target nucleus. epj-conferences.org This potential is poorly constrained at the low energies relevant to stellar nucleosynthesis, leading to large uncertainties in the predicted reaction rates. epj-conferences.orgepj-conferences.org

To address this, nuclear astrophysicists perform experiments to measure the cross-sections of key alpha-induced reactions. The ¹²²Te(α,n)¹²⁵Xe reaction is one such case. arxiv.org By measuring its cross-section in the laboratory at energies close to the astrophysical Gamow window, scientists can directly test and refine the AOMP. epj-conferences.orgarxiv.org Recent experimental data for this reaction, measured for the first time, have been compared against predictions from various AOMP models, helping to identify the most accurate potential for use in large-scale astrophysical simulations and thereby reducing a key uncertainty in p-process models. arxiv.org

Context within the r-process Nucleosynthesis

The rapid neutron-capture process (r-process) is responsible for producing about half of the heavy elements beyond iron. It occurs in extreme astrophysical environments with extraordinarily high neutron densities, such as the merger of two neutron stars or certain types of supernovae. iaea.orgaanda.org During the r-process, seed nuclei capture neutrons on a timescale much faster than they can beta-decay, pushing nucleosynthesis far to the neutron-rich side of the valley of stability. aanda.org

This compound is not produced by the r-process. annualreviews.org As an s-only isotope, it is shielded from the r-process decay chains by the stable isobar ¹²²Sn. iaea.org The r-process path for mass number A=122 is effectively blocked by this stable nucleus, preventing the formation of ¹²²Te as the neutron-rich progenitors beta-decay back toward stability. This makes the absence of an r-process contribution to ¹²²Te a firm prediction of nucleosynthesis theory. This prediction is confirmed by the analysis of presolar grains, as discussed in the following section.

Isotopic Compositional Studies in Extraterrestrial Materials

The isotopic compositions of elements found in meteorites provide a fossil record of the materials that constituted the early solar nebula. nih.gov Of particular interest are presolar grains—microscopic specks of stardust, such as nanodiamonds and silicon carbide, that formed in the atmospheres of ancient stars and were incorporated into the solar system without being fully homogenized. annualreviews.organu.edu.au These grains are pristine samples of stellar nucleosynthesis, carrying the undiluted isotopic signatures of their parent stars. annualreviews.org

Studies of tellurium isotopes in various meteorites, including the Allende, Murchison, and Tagish Lake carbonaceous chondrites, have been conducted to search for nucleosynthetic anomalies. usra.edu While bulk analyses of these meteorites often show a largely homogeneous isotopic composition for tellurium, suggesting efficient mixing in the solar nebula, specific components tell a different story. usra.eduosti.gov

The most significant tellurium isotopic anomalies have been discovered in presolar nanodiamonds extracted from the Allende meteorite. annualreviews.orgusra.edu These nanodiamonds exhibit a tellurium isotopic pattern that is a nearly pure r-process signature. annualreviews.org Specifically, these grains show a profound depletion—an almost complete absence—of the s-process and p-process isotopes, including ¹²²Te, ¹²³Te, ¹²⁴Te, and ¹²⁵Te. annualreviews.org This finding provides direct and compelling evidence that ¹²²Te is not synthesized in the r-process environments where these grains formed, confirming its status as an s-only isotope and validating a key aspect of nucleosynthesis theory. The distinct r-process signature points to a supernova origin for these particular presolar grains. annualreviews.orgusra.edu

The following table displays the nucleosynthetic origins of stable tellurium isotopes, highlighting the unique position of this compound.

Isotope	Natural Abundance (%)	Primary Nucleosynthesis Process(es)
¹²⁰Te	0.09	p-process
¹²²Te	2.55	s-process
¹²³Te	0.89	s-process
¹²⁴Te	4.74	s-process
¹²⁵Te	7.07	s-process, r-process
¹²⁶Te	18.84	s-process, r-process
¹²⁸Te	31.74	r-process
¹³⁰Te	34.08	r-process

Data sourced from nih.gov.

Tellurium Isotopic Ratios in Calcium-Aluminum-Rich Inclusions (CAIs)

Calcium-Aluminum-rich Inclusions (CAIs) are among the first solid materials to have formed in the solar nebula and are found within certain types of meteorites. researchgate.net Analysis of the isotopic composition of tellurium in CAIs from the Allende chondrite meteorite has revealed important insights. These inclusions show a depletion in tellurium concentration, ranging from 12 to 537 parts per billion, which is 2 to 86 times lower than the bulk Allende meteorite. arizona.edu

While precise measurements of tellurium isotopes in CAIs are challenging, some studies have hinted at minor differences in their isotopic composition compared to terrestrial standards. arizona.edu These subtle variations could indicate small deficits in r-process tellurium isotopes or, conversely, a slight excess of s-process isotopes. arizona.edu However, these potential nucleosynthetic anomalies are often at the limit of analytical detection and require further investigation to be confirmed. arizona.edunih.gov

Identification of Potential Nucleosynthetic Anomalies (e.g., r-process excesses, s-process deficits)

The study of tellurium isotopes in meteoritic components is a key method for identifying nucleosynthetic anomalies, which are variations in isotopic abundances that cannot be explained by processes within the solar system and must therefore originate from different stellar environments. While significant anomalies have been found for other elements, tellurium has shown a general lack of large, clear anomalies in most meteorite samples. geologyscience.ru

Some research on acid leachates of the Murchison meteorite has detected a small, barely resolvable excess of the r-process nuclide ¹³⁰Te. geologyscience.ru This finding is consistent with either a small excess of an r-process component or a deficit in the s-process. geologyscience.ru Similarly, analyses of CAIs have suggested the possibility of small deficits in r-process isotopes or excesses in s-process isotopes, but these findings are not yet definitive. arizona.edunih.gov The general absence of significant tellurium anomalies might be due to the element's volatility and more efficient mixing in the solar nebula. geologyscience.ru

Isotope Systematics in Presolar Grains and Meteoritic Components

Presolar grains, which are tiny particles of stardust that predate the formation of our solar system, are invaluable for studying nucleosynthesis. annualreviews.org These grains are found in primitive meteorites and often exhibit large isotopic anomalies that reflect the composition of their parent stars. annualreviews.orgwustl.edu

While presolar grains are known to carry anomalous isotopic signatures for various elements, studies on tellurium have yielded mixed results. usra.edu Research on acid-resistant fractions of the Allende meteorite, which are rich in presolar diamonds, has revealed significant isotopic anomalies in tellurium. usra.edu In contrast, acid leachates from the Allende, Murchison, and Tagish Lake meteorites have generally not shown significant internal tellurium isotope anomalies, suggesting that the anomalous signatures within these meteorites may have been homogenized. usra.eduresearchgate.net The study of nanodiamonds from the Allende meteorite has shown a pattern in tellurium isotopes that aligns better with a standard r-process and early separation of elements from their radioactive precursors, pointing to a supernova origin. annualreviews.org

Tellurium Abundance and Depletion in the Early Solar System

Tellurium is significantly rarer in the Earth's crust compared to its cosmic abundance. wikipedia.org This depletion is not a reflection of its production in stars but is thought to be a consequence of processes that occurred during the formation of the solar system. wikipedia.orgcsic.es

Role of Volatile Hydride Formation and Loss during Nebular Evolution

The leading theory for tellurium's depletion on Earth is linked to its chemical behavior in the early solar nebula. wikipedia.orgcsic.es In the hot, hydrogen-rich environment of the early solar system, tellurium, along with other elements like selenium, readily formed a volatile hydride (H₂Te). wikipedia.orgcsic.es

The high volatility of this hydride caused it to remain in the gaseous phase and be lost to space as the solar nebula evolved and cooled. wikipedia.org This process of volatile hydride formation and subsequent evaporation led to a severe depletion of tellurium in the materials that eventually accreted to form the Earth and other inner solar system bodies. wikipedia.orgcsic.es This mechanism explains why tellurium is much less abundant on Earth than in the cosmos as a whole. wikipedia.org

Advanced Research Applications of Tellurium 122

Utilization as Target Material for Radionuclide Production

The unique nuclear properties of Tellurium-122 make it an ideal starting material for bombardment with particles like protons or deuterons in a cyclotron. This process induces nuclear reactions that transform the stable this compound into radioactive isotopes of iodine.

This compound is used for the production of the radioisotope Iodine-122 (¹²²I), which has applications in gamma imaging and Positron Emission Tomography (PET). webelements.comnih.govelsevierpure.com PET is a powerful imaging technique that allows for the visualization and quantification of physiological processes in the body. The production of ¹²²I from this compound can be achieved through nuclear reactions in a cyclotron. buyisotope.combuyisotope.com A ¹²²Xe/¹²²I generator system can be used to produce ¹²²I with high efficiency. nih.govelsevierpure.com This system allows for the extraction of ¹²²I with radiocontaminants being less than 0.1% after a 10-minute ingrowth period. nih.gov The resulting [¹²²I]iodide can then be incorporated into radiopharmaceuticals for PET studies. nih.gov

Table 1: Nuclear Reaction for Iodine-122 Production

Target Isotope	Projectile	Resulting Isotope	Reaction Notation
This compound (¹²²Te)	Proton (p)	Iodine-122 (¹²²I)	¹²²Te(p,n)¹²²I

This compound is also a target material for producing other key iodine radioisotopes for medical research, namely Iodine-123 (¹²³I) and Iodine-125 (¹²⁵I). buyisotope.combuyisotope.com

Iodine-123 (¹²³I) is widely used for diagnostic imaging in nuclear medicine, particularly for Single-Photon Emission Computed Tomography (SPECT) scans of the thyroid gland. radiacode.comwikipedia.orgisosolutions.com The ¹²²Te(d,n)¹²³I reaction, using deuterons as the projectile, is one method for its production. osti.govresearchgate.netiaea.org

Iodine-125 (¹²⁵I) , while not as commonly produced from ¹²²Te as ¹²³I, is another potential product. buyisotope.combuyisotope.com

The choice of projectile particle and its energy is crucial in maximizing the yield of the desired iodine isotope while minimizing the production of impurities. researchgate.netresearchgate.net

Table 2: Nuclear Reactions for Iodine-123 and Iodine-125 Production

Target Isotope	Projectile	Resulting Isotope	Reaction Notation
This compound (¹²²Te)	Deuteron (B1233211) (d)	Iodine-123 (¹²³I)	¹²²Te(d,n)¹²³I
This compound (¹²²Te)	Proton (p)	Iodine-121 (¹²¹I)	¹²²Te(p,2n)¹²¹I

The efficiency of radionuclide production is heavily dependent on the quality and stability of the cyclotron target. This compound, in its elemental form or as an oxide, is used in research to develop and optimize solid target technology. osti.goviaea.org The goal is to create targets that can withstand high beam currents and facilitate efficient heat dissipation, leading to higher yields of the desired radioisotope. osti.govmdpi.com The International Atomic Energy Agency (IAEA) has coordinated research to standardize high-current solid targets, focusing on materials like tellurium. iaea.org

Electrodeposition is a common technique for preparing thin, uniform layers of target material on a backing plate. osti.gov Research in this area focuses on optimizing the electroplating process for this compound to create targets with strong adherence and good thermal conductivity. osti.goviaea.org A typical target might consist of tellurium electrodeposited onto a copper plate. osti.gov These targets must be able to sustain significant power from the proton beam to maximize production. mdpi.com While electrodeposition is a widely used method, research has shown that sputtered targets may offer better performance in terms of withstanding higher heat power densities. mdpi.com

Tellurium dioxide (TeO₂) is often preferred over elemental tellurium for targetry due to its higher melting point (733°C) and better thermal stability, which reduces the loss of radioiodine during irradiation. osti.govnih.gov Research has focused on methods of preparing melted TeO₂ targets. iaea.orgnih.gov This involves melting this compound oxide, sometimes mixed with a small amount of aluminum oxide to improve adhesion, into a cavity on a backing plate, often made of platinum. osti.govnih.gov The mixture is then cooled to form a glassy layer that adheres to the plate. nih.gov This method creates a durable target capable of withstanding the intense heat of the cyclotron beam. nih.gov

After irradiation, the produced radioiodine must be separated from the this compound target material. osti.gov Dry distillation, also known as thermal desorption, is a widely used and efficient method for this separation. researchgate.netmdpi.comjacow.org This process involves heating the irradiated tellurium oxide target in a furnace, typically to around 750°C. osti.govnih.gov As the target is heated, the volatile iodine is released and carried by a stream of gas (like air or helium) to a collection trap, where it is captured, often in a basic solution. osti.govmdpi.comjacow.org

Research in this area aims to optimize the distillation parameters, such as temperature and gas flow rate, to maximize the recovery of the radioiodine while minimizing the loss of the expensive enriched this compound target material. mdpi.comtpu.ru Studies have shown that distillation speed increases significantly as the target material melts. mdpi.com It has been found that keeping the temperature below the melting point prevents significant loss of target material, which can become exponential at temperatures above 750°C. mdpi.com These studies are crucial for making the production process more economical and allowing for the reuse of the valuable target material. researchgate.netmdpi.com

Optimization of Solid-Phase Cyclotron Target Technology

Contributions to Fundamental Physics Searches

This compound, along with other tellurium isotopes, plays a significant role in cutting-edge research at the intersection of nuclear and particle physics. Its unique nuclear properties make it an invaluable tool in experiments searching for phenomena beyond the Standard Model of particle physics. These investigations into fundamental physics include the search for neutrinoless double beta decay and the direct detection of dark matter particles.

Tellurium-Based Detector Materials in Neutrinoless Double Beta Decay Research

Neutrinoless double beta decay (0νββ) is a hypothetical radioactive decay process that, if observed, would have profound implications for our understanding of neutrinos and the fundamental laws of nature. mdpi.comuniroma1.it Its detection would prove that neutrinos are their own antiparticles (Majorana particles) and would violate the conservation of lepton number, a key symmetry in the Standard Model. mdpi.comuniroma1.itlbl.gov Tellurium isotopes, particularly Tellurium-130, are prime candidates for observing this decay, and experiments often utilize natural tellurium which contains this compound.

One of the leading methods in the search for 0νββ decay involves the use of bolometers, which are detectors that measure the energy of a particle by detecting a tiny rise in temperature. The Cryogenic Underground Observatory for Rare Events (CUORE) is a major experiment located at the Laboratori Nazionali del Gran Sasso in Italy that employs this technique. lbl.govwikipedia.org

CUORE utilizes an array of 988 tellurium dioxide (TeO₂) crystals, which serve as both the source of the potential decay and the detectors themselves. lbl.govwikipedia.org These crystals are cooled to extremely low temperatures, around 10 millikelvin, to minimize thermal noise and allow for the precise measurement of the energy released in a decay. lbl.govcuoreexperiment.org If 0νββ decay occurs, the two emitted electrons would deposit a specific, predictable amount of energy within the crystal, creating a distinct peak in the energy spectrum. mit.edu

The CUORE experiment, while primarily focused on the decay of ¹³⁰Te, provides a platform for studying rare events in other tellurium isotopes present in the natural TeO₂ crystals. frontiersin.org The high sensitivity and low background of the CUORE detector are crucial for distinguishing the faint signal of a potential 0νββ decay from other radioactive processes. frontiersin.org

Experiment	Detector Material	Isotope of Interest	Location
CUORE	Tellurium Dioxide (TeO₂)	¹³⁰Te	Laboratori Nazionali del Gran Sasso, Italy

Another promising technique for searching for neutrinoless double beta decay involves the use of liquid scintillators. These are liquids that emit light when charged particles pass through them. Loading a liquid scintillator with a double-beta decay isotope allows for the creation of large, scalable detectors with excellent background rejection capabilities.

Researchers have been actively developing methods to dissolve tellurium compounds into liquid scintillators to search for the 0νββ decay of ¹³⁰Te. jinr.ruarxiv.orgfrontiersin.orgumn.edu A significant challenge has been to achieve a high concentration of tellurium in the scintillator without degrading its optical properties, such as light yield and transparency. jinr.ru

Recent advancements have led to the development of novel tellurium-containing organic compounds that are soluble in the liquid scintillator base. jinr.ruarxiv.org For example, a complex of diphenyltellurium oxide with di-(2-ethylhexyl)phosphoric acid has been successfully incorporated into a linear alkylbenzene (LAB) based scintillator. jinr.ru These developments are crucial for future large-scale experiments that aim to significantly increase the amount of tellurium being observed, thereby enhancing the sensitivity to the extremely rare 0νββ decay. jinr.ruarxiv.org

Scintillator Base	Tellurium Compound	Key Advantage
Linear Alkylbenzene (LAB)	Diphenyltellurium oxide with di-(2-ethylhexyl)phosphoric acid	Good solubility and minimal impact on light yield. jinr.ru
Linear Alkylbenzene (LAB)	Tellurium-diol (Te-diol) compounds	Enables high optical transparency and long-term stability. arxiv.org

Nuclear Structure Uncertainties in Dark Matter Interaction Models

The nature of dark matter is one of the most significant unsolved mysteries in modern physics. Weakly Interacting Massive Particles (WIMPs) are a leading class of hypothetical particles that could constitute dark matter. aps.orgarxiv.orgcern.ch Direct detection experiments aim to observe the tiny recoil energy deposited when a WIMP scatters off an atomic nucleus in a detector.

Experiments designed to search for neutrinoless double beta decay, such as CUORE, can also be used to search for dark matter interactions. wikipedia.orgaps.orgarxiv.orgcern.ch The same properties that make them sensitive to rare decays—large target mass, low background, and excellent energy resolution—also make them suitable for detecting the subtle signals expected from WIMP-nucleus scattering. aps.orgarxiv.orgcern.ch

The tellurium and oxygen nuclei within the TeO₂ crystals of the CUORE detector serve as targets for potential WIMP interactions. aps.orgarxiv.orgcern.ch When a WIMP collides with a nucleus, the nucleus recoils, depositing a small amount of energy that can be detected by the bolometer. By analyzing the energy spectrum of these nuclear recoils, scientists can search for an excess of events that could be attributed to dark matter.

The use of multiple tellurium isotopes, including ¹²²Te, within the same detector is advantageous. Different isotopes have different nuclear structures and spin properties, which can affect how they interact with WIMPs. This allows for a more comprehensive search for various types of WIMP interactions.

To interpret the results of direct detection experiments and set limits on the properties of WIMPs, physicists rely on theoretical models of the WIMP-nucleus interaction. Effective Field Theory (EFT) provides a general framework for describing these interactions without assuming a specific underlying theory of dark matter.

However, the predictions of these models are subject to uncertainties that arise from our incomplete understanding of the complex structure of atomic nuclei. The arrangement of protons and neutrons within the nucleus, described by nuclear shell models, plays a crucial role in determining the interaction rate. aps.orgarxiv.orgcern.ch

Recent studies have focused on quantifying the uncertainties in WIMP-tellurium scattering cross-sections that stem from these nuclear structure uncertainties. aps.orgarxiv.orgcern.charxiv.orgscoap3.org By comparing the predictions of different nuclear shell models, researchers can estimate the range of possible interaction rates for a given WIMP model. aps.orgarxiv.org These analyses have shown that the uncertainties can be significant, sometimes exceeding 100% for certain types of interactions. aps.orgarxiv.orgcern.charxiv.orgscoap3.org A thorough understanding of these uncertainties is essential for accurately interpreting the results of current and future dark matter direct detection experiments that use tellurium isotopes as a target. aps.orgarxiv.orgcern.ch

Source of Uncertainty	Impact on Dark Matter Searches
Nuclear Shell Models	Affects the predicted rate of WIMP-nucleus interactions. aps.orgarxiv.orgcern.ch
Effective Field Theory Couplings	The relationship between the underlying WIMP properties and the observed interaction rate depends on these couplings, which are influenced by nuclear structure.

Q & A

Q. How is the atomic mass of tellurium calculated, and what role does Tellurium-122 play in this calculation?

The atomic mass of tellurium is derived from the weighted average of its naturally occurring isotopes. For this compound (abundance: 2.55%, mass: 121.903 u), its contribution is calculated as $(0.0255 \times 121.903)$. Similar calculations apply to other isotopes (e.g., Tellurium-128: 31.74%, 127.904 u). Researchers must account for isotopic abundance variations in analytical techniques like mass spectrometry .

Q. What safety protocols are critical when handling this compound in laboratory settings?

Tellurium compounds require stringent safety measures due to acute toxicity (inhalation, skin contact) and environmental hazards. Key protocols include:

• Use of fume hoods and PPE (gloves, lab coats, respirators) to minimize exposure .
• Proper waste disposal to avoid aquatic toxicity (H412) .
• Regular monitoring of lab air quality to comply with occupational exposure limits .

Q. What experimental methods are used to isolate this compound from natural tellurium samples?

Isotopic separation techniques include:

• Electromagnetic separation : Utilizes mass spectrometers to differentiate isotopes based on mass-to-charge ratios.
• Gas centrifugation : Effective for large-scale separation but requires high energy input.
• Laser ablation : Precision-based method for small quantities, often paired with ICP-MS for validation .

Advanced Research Questions

Q. How can researchers address contradictions in isotopic abundance data for this compound across studies?

Contradictions may arise from measurement techniques (e.g., TIMS vs. SIMS) or sample impurities. Methodological solutions include:

• Cross-validation : Compare results from multiple techniques (e.g., mass spectrometry and neutron activation analysis).
• Error propagation analysis : Quantify uncertainties in isotopic ratios using statistical models.
• Reference material calibration : Use certified standards (e.g., NIST SRM 3153) to minimize instrumental bias .

Q. What experimental designs optimize the study of this compound’s nuclear properties in neutron-rich environments?

Advanced studies require:

• Neutron activation : Irradiate this compound in a nuclear reactor to observe decay pathways.
• Gamma-ray spectroscopy : Detect emitted γ-rays to identify daughter nuclides and half-life.
• Monte Carlo simulations : Model neutron capture cross-sections to predict isotopic stability .

Q. How can isotopic fractionation of this compound be quantified in geochemical samples?

Methodological steps include:

• Sample digestion : Use HNO₃/HF mixtures to dissolve tellurium-bearing minerals.
• Chemical purification : Separate tellurium via anion-exchange chromatography.
• MC-ICP-MS analysis : Measure δ¹²²/¹²⁸Te ratios with a double-spike technique to correct for mass bias .

Q. What strategies ensure reproducibility in synthesizing this compound-containing compounds?

Reproducibility hinges on:

• Stoichiometric control : Precise molar ratios of reactants (e.g., TeCl₄ and reducing agents).
• Inert atmosphere synthesis : Use Schlenk lines to prevent oxidation.
• Characterization : Validate purity via XRD, NMR, and elemental analysis (e.g., ICP-OES for Te content) .

Data Analysis & Interpretation

Q. How should researchers statistically analyze variations in this compound’s isotopic ratios across different matrices?

Apply:

• ANOVA : Compare means across sample groups (e.g., biological vs. geological matrices).
• Principal Component Analysis (PCA) : Identify dominant variables affecting isotopic distribution.
• Uncertainty budgeting : Combine Type A (statistical) and Type B (systematic) errors for robust reporting .

Q. What methodologies resolve spectral interferences in this compound detection during ICP-MS analysis?

Mitigation strategies include:

• Collision/reaction cells : Use kinetic energy discrimination to suppress polyatomic interferences (e.g., ¹²²Sn⁺ vs. ¹²²Te⁺).
• High-resolution MS : Employ sector-field instruments to achieve resolving power >10,000.
• Isotope dilution : Spike samples with enriched ¹²²Te for internal calibration .

Cross-Disciplinary Applications

Q. How does this compound’s isotopic signature inform astrophysical studies of stellar nucleosynthesis?

this compound is a potential s-process (slow neutron capture) product in AGB stars. Researchers model its abundance via:

• Nucleosynthesis networks : Integrate neutron flux, reaction rates, and branching points.
• Meteoritic analysis : Compare this compound ratios in presolar grains (e.g., SiC grains) to theoretical predictions .